Cas no 59780-24-4 (2-Butanol, 4-iodo-, (S)-)

2-Butanol, 4-iodo-, (S)- structure

Product Name:2-Butanol, 4-iodo-, (S)-

CAS No:59780-24-4

Molecular Formula:C₄H₉IO

Molecular Weight:200.01766

CID:337309

PubChem ID:18651331

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2-Butanol, 4-iodo-, (S)- Properties

Names and Identifiers

- 2-Butanol, 4-iodo-, (S)-
- DTXSID10595371
- SCHEMBL1660336
- (2S)-4-Iodobutan-2-ol
- 59780-24-4
- InChIKey： FRITUKTYDGNWAY-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H9IO/c1-4(6)2-3-5/h4,6H,2-3H2,1H3
- SMILES： ICCC(O)C

Computed Properties

Exact Mass: 199.96937
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 199.96981g/mol
Heavy Atom Count: 6
Complexity: 30.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

2-Butanol, 4-iodo-, (S)- Related Literature

1. Decarboxylative reduction of free aliphatic carboxylic acids by photogenerated cation radical†

Yasuharu Yoshimi,Tatsuya Itou,Minoru Hatanaka Chem. Commun., 2007, 5244-5246
2. Synthesis of a vanadium analog of siliceous FER

J. Mater. Chem., 1999,9, 2459-2462
3. Oxidation of olefins using molecular oxygen catalyzed by a part per million level of recyclable copper catalyst under mild conditions†

Guoqiang Yang,Huiyuan Du,Jia Liu,Zheng Zhou,Xingbang Hu,Zhibing Zhang Green Chem., 2017,19, 675-681
4. Luminescent polymorphic crystals: mechanoresponsive and multicolor-emissive properties

CrystEngComm, 2022,24, 1112-1126
5. Engineering plasmonic semiconductors for enhanced photocatalysis

Juan Li,Baojun Li J. Mater. Chem. A, 2021,9, 18818-18835
6. Angular momentum alignment of Cl(2P3/2) in the 308 nm photolysis of Cl2 determined using Fourier moment velocity-map imaging

M. J. Bass,M. Brouard,A. P. Clark,C. Vallance,Bruno Martínez-Haya Phys. Chem. Chem. Phys., 2003,5, 856-864
7. Analytical Division Diary

Anal. Proc., 1983,20, 190-192
8. Applications of magnetic and electromagnetic forces in micro-analytical systems

M. Suwa,S. Tsukahara,H. Watarai Lab Chip, 2023,23, 1097-1127
9. First-principles calculations of oxygen interstitials in corundum: a site symmetry approach†

Robert A. Evarestov,Alexander Platonenko,Denis Gryaznov,Yuri F. Zhukovskii Phys. Chem. Chem. Phys., 2017,19, 25245-25251
10. Single transition metal atom embedded antimonene monolayers as efficient trifunctional electrocatalysts for the HER, OER and ORR: a density functional theory study†

Song Lu,Huong Lan Huynh,Fengliu Lou,Kun Guo,Zhixin Yu Nanoscale, 2021,13, 12885-12895

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